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Compound of Interest

Compound Name: Equisetin

Cat. No.: B570565 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for handling Equisetin, including personal protective equipment (PPE)

guidelines, operational procedures, and disposal plans to foster a secure laboratory

environment.

Chemical and Physical Properties of Equisetin
A summary of the key quantitative data for Equisetin is provided in the table below for easy

reference.

Property Value Source

Molecular Formula C22H31NO4 [1][2]

Molecular Weight 373.5 g/mol [1][2]

Appearance Light tan to tan solid [1]

Purity >95% by HPLC [1][3]

Long Term Storage -20°C [1][3]

Solubility

Soluble in DMF or DMSO.

Moderately soluble in

methanol or ethanol. Poor

water solubility.

[1][3]
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Personal Protective Equipment (PPE)
When handling Equisetin, a comprehensive approach to personal protection is crucial to

minimize exposure. The following PPE is recommended:

Hand Protection: Wear compatible chemical-resistant gloves to prevent skin contact.[4]

Nitrile, latex, or vinyl gloves are suitable options.[5] Gloves should be discarded after each

use.[5]

Eye and Face Protection: Use appropriate protective eyeglasses or chemical safety goggles.

[4] A face shield may be necessary for procedures with a risk of splashing.

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be worn, especially when handling the solid form to avoid inhalation of dust particles.

[4]

Protective Clothing: A lab coat or a disposable gown should be worn to protect street

clothing.[5] Ensure that the clothing covers the arms and body.

Footwear: Closed-toe shoes are mandatory in a laboratory setting.[5]

Operational Plan for Handling Equisetin
A systematic approach to handling Equisetin from receipt to disposal is critical for safety and

experimental integrity.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and specifications on the label match the order.

2. Storage:

Store Equisetin in a tightly sealed container in a freezer at -20°C for long-term stability.[1][3]

Keep the container in a well-ventilated area, away from incompatible materials such as

oxidizing agents and strong bases.[6]
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3. Preparation and Use:

Before use, allow the container to warm to room temperature to prevent condensation.[4]

Handle Equisetin in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

As Equisetin has poor water solubility, use appropriate solvents like DMF, DMSO, methanol,

or ethanol for dissolution.[1][3]

Avoid contact with skin, eyes, and clothing.[4] In case of accidental contact, rinse the

affected area immediately with plenty of water.[6]

4. Experimental Procedures:

When conducting experiments, ensure that all equipment is properly cleaned and calibrated.

Follow established laboratory protocols for the specific application, whether it be for its

inhibitory activity against HIV-1 integrase or other research purposes.[1][3]

Disposal Plan
Proper disposal of Equisetin and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Equisetin: Unused or expired Equisetin should be treated as hazardous chemical

waste.

Contaminated Materials: All disposable items that have come into contact with Equisetin,

such as gloves, pipette tips, and containers, should be collected in a designated hazardous

waste container.

Liquid Waste: Solutions containing Equisetin should be collected in an appropriate, labeled

waste container. Do not discharge into drains or soil.[4]

Disposal Method: Dispose of all Equisetin-related waste through a licensed hazardous

waste disposal company, following all local, regional, and national regulations.[6]
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Safety Workflow for Handling Equisetin
The following diagram illustrates the key steps and decision points for the safe handling of

Equisetin in a laboratory setting.
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Caption: Workflow for the safe handling of Equisetin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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